![molecular formula C30H34O6 B1245128 rac-(2E)-1-[5,7-dihydroxy-2-methyl-6-(3-methylbut-2-en-1-yl)-2-(4-methylpent-3-en-1-yl)-2H-chromen-8-yl]-3-(3,4-dihydroxyphenyl)prop-2-en-1-one](/img/structure/B1245128.png)
rac-(2E)-1-[5,7-dihydroxy-2-methyl-6-(3-methylbut-2-en-1-yl)-2-(4-methylpent-3-en-1-yl)-2H-chromen-8-yl]-3-(3,4-dihydroxyphenyl)prop-2-en-1-one
Overview
Description
Mallotophilippen E is a member of the class of chalcones that is trans-chalcone substituted by hydroxy groups at positions 3, 4, 2' and 4', a prenyl group at position 3' and a 6-methyl-6-(4-methylpent-3-en-1-yl)-3,6-dihydro-2H-pyran ring fused across positions 5' and 6' It has a role as a plant metabolite. It is a member of chalcones, a chromenol and a polyphenol.
Scientific Research Applications
Novel Polyprenylated Acylphloroglucinols
Two new polyprenylated acylphloroglucinols were isolated from Hypericum scabrum, which were structurally elucidated using spectroscopic methods such as MS, IR, NMR, OR, and CD. These compounds are part of a class of natural products known for their wide range of biological activities, including antimicrobial, antiviral, and anticancer properties (Liu et al., 2014).
Antiproliferative Activity of Isolated Compounds
The dichloromethane root extract of Sesamum alatum led to the isolation of several compounds, some of which demonstrated significant antiproliferative activity against multiple myeloma cell lines. This highlights the potential application of such compounds in cancer research (Saraux et al., 2022).
Anti-inflammatory and Immunoregulatory Effects
Novel chalcone derivatives isolated from Mallotus philippinensis exhibited anti-inflammatory and immunoregulatory effects by inhibiting nitric oxide production and various gene expressions in murine macrophage-like cell lines. Such findings indicate their potential application in developing anti-inflammatory drugs (Daikonya et al., 2004).
Synthesis of Novel Prenylated Quinone Derivatives
The synthesis of novel prenylated quinone derivatives from the New Zealand brown alga Perithalia capillaris showcases the application of organic synthesis in accessing bioactive natural product analogs for further pharmacological evaluation (Coombes & Moody, 2008).
properties
Product Name |
rac-(2E)-1-[5,7-dihydroxy-2-methyl-6-(3-methylbut-2-en-1-yl)-2-(4-methylpent-3-en-1-yl)-2H-chromen-8-yl]-3-(3,4-dihydroxyphenyl)prop-2-en-1-one |
|---|---|
Molecular Formula |
C30H34O6 |
Molecular Weight |
490.6 g/mol |
IUPAC Name |
(E)-1-[5,7-dihydroxy-2-methyl-6-(3-methylbut-2-enyl)-2-(4-methylpent-3-enyl)chromen-8-yl]-3-(3,4-dihydroxyphenyl)prop-2-en-1-one |
InChI |
InChI=1S/C30H34O6/c1-18(2)7-6-15-30(5)16-14-22-27(34)21(11-8-19(3)4)28(35)26(29(22)36-30)24(32)13-10-20-9-12-23(31)25(33)17-20/h7-10,12-14,16-17,31,33-35H,6,11,15H2,1-5H3/b13-10+ |
InChI Key |
SEHURCMYIALHJN-JLHYYAGUSA-N |
Isomeric SMILES |
CC(=CCCC1(C=CC2=C(C(=C(C(=C2O1)C(=O)/C=C/C3=CC(=C(C=C3)O)O)O)CC=C(C)C)O)C)C |
Canonical SMILES |
CC(=CCCC1(C=CC2=C(C(=C(C(=C2O1)C(=O)C=CC3=CC(=C(C=C3)O)O)O)CC=C(C)C)O)C)C |
synonyms |
mallotophilippen E |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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